Cas no 1806623-95-9 (3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1806623-95-9
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 4940628
• Update Time: 2025-10-16

3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C13H16O6/c1-19-11(15)6-5-9-8(7-14)3-2-4-10(9)12(16)13(17)18/h2-4,12,14,16H,5-7H2,1H3,(H,17,18)
• InChI Key： IQBAVELXRMUUSW-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(CO)C=1CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 316
• XLogP3: 0
• Topological Polar Surface Area: 104

Additional information on 3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806623-95-9)

3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806623-95-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, is a derivative of mandelic acid, a well-known alpha-hydroxy acid (AHA) with diverse applications. The presence of both hydroxymethyl and methoxy-3-oxopropyl groups in its structure enhances its reactivity and utility in synthetic chemistry, making it a valuable intermediate for drug development and other advanced applications.

In recent years, the demand for 3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid has surged due to its potential role in the synthesis of bioactive molecules. Researchers are particularly interested in its ability to act as a building block for chiral compounds, which are crucial in the development of enantiomerically pure pharmaceuticals. The compound's unique structure allows for selective modifications, enabling the creation of targeted therapies for conditions such as metabolic disorders and inflammatory diseases. This aligns with the growing trend in personalized medicine, where tailored treatments are becoming increasingly important.

The compound's CAS No. 1806623-95-9 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its hydroxymethyl group, for instance, is a key functional group that facilitates conjugation with other molecules, a feature highly sought after in prodrug design. Prodrugs, which are inactive precursors designed to release active drugs in the body, are a hot topic in drug delivery systems. This connection to prodrug technology makes 3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid a compound of interest for those exploring innovative therapeutic strategies.

Another area where this compound shines is in green chemistry. With sustainability becoming a priority in chemical manufacturing, researchers are exploring eco-friendly synthetic routes for compounds like 3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid. Its potential to be derived from renewable resources or synthesized using catalytic methods aligns with the global push toward reducing environmental impact. This aspect is particularly appealing to industries looking to meet regulatory standards and consumer expectations for sustainable products.

From a technical standpoint, the methoxy-3-oxopropyl moiety in 3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid offers unique reactivity patterns. This group can participate in various cross-coupling reactions, a cornerstone of modern organic synthesis. Such reactions are pivotal in constructing complex molecular architectures, including those found in natural products and advanced materials. The compound's versatility in these reactions makes it a staple in laboratories focused on medicinal chemistry and material science.

In conclusion, 3-(Hydroxymethyl)-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1806623-95-9) is a multifaceted compound with broad applications in pharmaceuticals, green chemistry, and synthetic organic chemistry. Its structural features, such as the hydroxymethyl and methoxy-3-oxopropyl groups, make it a valuable tool for researchers aiming to develop next-generation therapeutics and sustainable chemical processes. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and environmental sustainability.